Cas no 81065-83-0 (1-[2-(hydroxymethyl)phenyl]ethane-1,2-diol)

• Product name: 1-[2-(hydroxymethyl)phenyl]ethane-1,2-diol
• CAS No: 81065-83-0
• MF: C₉H₁₂O₃
• MW: 168.18978
• CID: 1801946
• PubChem ID: 187056

1-[2-(hydroxymethyl)phenyl]ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-[2-(hydroxymethyl)phenyl]ethane-1,2-diol
• 81065-83-0
• Benzenedimethanol, alpha-(hydroxymethyl)-
• DTXSID201001744

• Inchi： InChI=1S/C9H12O3/c10-5-7-3-1-2-4-8(7)9(12)6-11/h1-4,9-12H,5-6H2
• InChI Key： VNUQSKBTRIFRSF-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)CO)C(CO)O

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų
• XLogP3: -0.5